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Introduction

In the landscape of biomedical research, the integrity of experimental results is critically

dependent on the materials used. Centrifuge tubes, fundamental to countless protocols, are

available in a variety of polymers, each with distinct properties. Tefzel®, a brand name for

Ethylene tetrafluoroethylene (ETFE), emerges as a high-performance material offering a

unique combination of mechanical strength, extensive chemical resistance, and a wide

operational temperature range. These characteristics make Tefzel®-based centrifuge tubes an

invaluable tool for applications involving aggressive chemicals, high g-forces, and extreme

temperatures where conventional materials like polypropylene (PP) or polycarbonate (PC) may

fail. This document provides detailed application notes and protocols for the effective use of

Tefzel® centrifuge tubes in a research environment.

Material Properties and Comparative Analysis
Tefzel® (ETFE) is a fluoropolymer that exhibits a superior balance of properties making it ideal

for demanding centrifugation applications.[1][2] Its key features include exceptional resistance

to a wide array of chemicals, high mechanical toughness, and stability across a broad

temperature spectrum.[1][2][3]
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Key Advantages of Tefzel® (ETFE)
Exceptional Chemical Resistance: Tefzel® is inert to strong mineral acids, inorganic bases,

halogens, and metal salt solutions.[4] It shows minimal effect from exposure to carboxylic

acids, anhydrides, hydrocarbons, alcohols, aldehydes, ketones, ethers, and esters.[4] This

makes it particularly suitable for protocols involving organic solvent extractions (e.g., phenol,

chloroform) or other aggressive reagents.[5][6]

Wide Temperature Range: Tefzel® centrifuge tubes can withstand temperatures from as low

as -100°C up to 150°C, allowing for applications ranging from cryogenic storage to high-

temperature incubations and autoclaving.[5][6][7][8]

High Mechanical Strength: Compared to other fluoropolymers like PTFE and FEP, Tefzel® is

stiffer and has higher tensile strength and creep resistance.[1] This robustness allows for

high-speed centrifugation, with some tubes rated for use up to 50,000 x g, particularly in

refrigerated centrifuges.[5][6][7][9]

Biological Inertness and Purity: Tefzel® is a high-purity material with low potential for

leachables and extractables, ensuring sample integrity.[3][10] It also exhibits low adsorption,

which is critical when working with sensitive biological samples like proteins and nucleic

acids.[11]

Data Presentation: Comparative Material Properties
The selection of an appropriate centrifuge tube material is critical for experimental success.

The following tables summarize the quantitative properties of Tefzel® (ETFE) in comparison to

other commonly used materials.

Table 1: Thermal and Mechanical Properties of Centrifuge Tube Materials
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Property Tefzel® (ETFE)
Polypropylene
(PP)

Polycarbonate
(PC)

FEP (Teflon®)

Temperature

Range (°C)

-100 to +150[5]

[7][8]
-80 to +135[12] -135 to +135 -100 to +150[5]

Max RCF (x g)
Up to 50,000[5]

[6][7]
Up to 30,000[12] >30,000 Up to 50,000[5]

Autoclavable Yes[6][7][13] Yes[12]

Yes (with

reduced

strength)[14]

Yes[5]

Transparency Translucent Translucent Clear Translucent

Table 2: Chemical Resistance at Room Temperature

Chemical
Class

Tefzel® (ETFE)
Polypropylene
(PP)

Polycarbonate
(PC)

FEP (Teflon®)

Strong Acids Excellent[4][6] Good

Poor (attacked

by conc. acids)

[15]

Excellent

Strong Bases Excellent[4][6] Good

Poor

(decomposes)

[15]

Excellent

Organic Solvents

(e.g.,

Chloroform,

Phenol)

Excellent[5][6]
Good (some

swelling)[16]

Poor (dissolves

in many)[15]
Excellent[5]

Alcohols (e.g.,

Ethanol)
Excellent Excellent[15]

Poor (crazing)

[15]
Excellent

Halogenated

Solvents
Excellent[4] Poor Poor Excellent
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Note: Chemical resistance can be affected by temperature, concentration, and duration of

exposure. Always perform a trial run under specific experimental conditions.[14][17]

Experimental Protocols
The superior properties of Tefzel® make it the material of choice for several critical laboratory

procedures.

Protocol: Phenol-Chloroform DNA/RNA Extraction
This protocol outlines the extraction of nucleic acids from aqueous samples using an organic

solvent mixture. The chemical inertness of Tefzel® tubes is paramount to prevent tube

degradation and sample contamination.

Materials:

Tefzel® Oak Ridge High-Speed Centrifuge Tubes (e.g., 30 mL or 50 mL)[5]

Sample in aqueous buffer

Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

Refrigerated high-speed centrifuge

Pipettes and sterile tips

Methodology:

Add an equal volume of Phenol:Chloroform:Isoamyl Alcohol to the aqueous sample within

the Tefzel® centrifuge tube.

Securely fasten the Tefzel® ETFE screw closure.[5]

Vortex the tube for 30 seconds to create a homogenous emulsion.

Centrifuge at 12,000 x g for 15 minutes at 4°C.

Following centrifugation, three distinct phases will be visible: the upper aqueous phase

(containing DNA/RNA), a white interphase (precipitated protein), and the lower organic
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phase.

Carefully pipette the upper aqueous phase to a new tube, being cautious not to disturb the

interphase.

Proceed with downstream applications such as ethanol precipitation.

Protocol: High-Temperature Deprotection of
Oligonucleotides
This protocol involves the use of concentrated ammonium hydroxide at elevated temperatures

to remove protecting groups from synthesized oligonucleotides, a step where both chemical

and thermal resistance is required.

Materials:

Tefzel® Centrifuge Tubes

Synthesized oligonucleotide pellet

Concentrated Ammonium Hydroxide (NH₄OH)

Heating block or oven

SpeedVac or lyophilizer

Methodology:

Resuspend the dried oligonucleotide pellet in 1-2 mL of concentrated NH₄OH within a

Tefzel® centrifuge tube.

Ensure the Tefzel® closure is tightly sealed. For high-speed spins or hazardous materials, a

sealing cap is recommended.[5][8]

Place the tube in a heating block set to 65°C for 8-12 hours to facilitate the removal of

protecting groups.

After incubation, allow the tube to cool to room temperature.
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Centrifuge briefly at 1,000 x g to collect any condensate.

Carefully uncap the tube in a fume hood.

Dry the deprotected oligonucleotide using a SpeedVac or by lyophilization.

Visualized Workflows and Decision Guides
Experimental Workflow for Aggressive Solvent
Extraction
The following diagram illustrates a typical workflow where Tefzel® tubes are essential due to

the use of harsh organic solvents.
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Workflow: Nucleic Acid Extraction with Organic Solvents

Sample Preparation

Organic Extraction

Product Collection

Aqueous Sample
(e.g., Cell Lysate)

Add Phenol:Chloroform
to Tefzel® Tube

Vortex to Emulsify

Centrifuge at 12,000 x g
(4°C)

Phase Separation

Transfer Aqueous Phase
to New Tube

Precipitate Nucleic Acid
(e.g., with Ethanol)

Final Product

Click to download full resolution via product page

Caption: A typical workflow for organic extraction of nucleic acids.
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Decision Guide for Centrifuge Tube Material Selection
This diagram provides a logical guide for researchers to select the most appropriate centrifuge

tube material based on their experimental parameters.

Start: Define
Experimental Conditions

Aggressive Organic
Solvents or Strong Acids/Bases?

Temperature > 121°C
or < -80°C?

No

Use Tefzel® (ETFE)
or FEP

Yes

RCF > 30,000 x g?

No

Yes

Optical Clarity
Required?

No Yes

Use Polypropylene (PP)

No

Use Polycarbonate (PC)

Yes

Consider High-Performance
PP or PC
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Click to download full resolution via product page

Caption: A decision tree for selecting centrifuge tube materials.

Conclusion and Best Practices
Tefzel® (ETFE) centrifuge tubes offer a robust and reliable solution for a range of challenging

biomedical research applications that are incompatible with standard plasticware. Their

superior chemical, thermal, and mechanical properties ensure sample integrity and

experimental success.

Best Practices:

Verify Compatibility: While Tefzel® has broad chemical resistance, always consult a

chemical compatibility chart for your specific reagents, especially at elevated temperatures.

[4][18]

Proper Filling: For high-speed centrifugation (>10,000 x g), tubes must be filled to at least

80% of their total capacity to prevent collapse.[14] Some FEP tubes require 100% filling for

runs at maximum g-force.[8][14]

Use Sealing Caps: For spins above 10,000 x g, or when working with hazardous materials,

use the recommended sealing cap assemblies to ensure a leakproof seal.[5][8]

Inspect Before Use: Before each use, visually inspect tubes for any signs of crazing,

discoloration, or deformation, especially if they have been autoclaved or exposed to harsh

chemicals previously.

Follow Rotor Guidelines: Always use the tubes in a compatible rotor and adhere to the speed

and temperature limitations specified by both the tube and centrifuge manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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